Cas no 57729-04-1 (Benzoic acid, 5-(2,4-dichlorophenoxy)-2-nitro-, dodecyl ester)

• Product name: Benzoic acid, 5-(2,4-dichlorophenoxy)-2-nitro-, dodecyl ester
• CAS No: 57729-04-1
• MF: C₂₅H₃₁Cl₂NO₅
• MW: 496.423345804214
• CID: 344434
• PubChem ID: 21486093

Benzoic acid, 5-(2,4-dichlorophenoxy)-2-nitro-, dodecyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 5-(2,4-dichlorophenoxy)-2-nitro-, dodecyl ester
• dodecyl 5-(2,4-dichlorophenoxy)-2-nitrobenzoate
• DTXSID20614628
• SCHEMBL11672480
• 57729-04-1

• Inchi： InChI=1S/C25H31Cl2NO5/c1-2-3-4-5-6-7-8-9-10-11-16-32-25(29)21-18-20(13-14-23(21)28(30)31)33-24-15-12-19(26)17-22(24)27/h12-15,17-18H,2-11,16H2,1H3
• InChI Key： MUSBIVDDCNKCDH-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCCCOC(C1=CC(OC2=CC=C(Cl)C=C2Cl)=CC=C1[N+]([O-])=O)=O

Computed Properties

• Exact Mass: 495.15813
• Monoisotopic Mass: 495.1579285g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 15
• Complexity: 574
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81.4Ų
• XLogP3: 10.1

Experimental Properties

• PSA: 78.67